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Compound of Interest

Compound Name: Pretomanid-d4

Cat. No.: B15556213 Get Quote

For immediate release – Researchers and drug development professionals handling

Pretomanid-d4 now have a clear guide to its proper and safe disposal. This document outlines

the necessary procedures to ensure the safe handling and disposal of Pretomanid-d4 in a

laboratory setting, in accordance with general safety protocols and regulatory considerations.

Pretomanid-d4, a deuterated analog of the anti-tuberculosis drug Pretomanid, is a

nitroimidazole-class compound used in research and development.[1][2] While a specific

Safety Data Sheet (SDS) for Pretomanid-d4 is not readily available, the handling and disposal

procedures are expected to align closely with those for the parent compound, Pretomanid, and

other similar chemical agents used in a laboratory context. The fundamental principle is to treat

Pretomanid-d4 as a hazardous chemical waste and dispose of it through a licensed waste

management provider.

Essential Safety and Handling Information
Before disposal, it is crucial to handle Pretomanid-d4 with appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. All handling should be

performed in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

In case of a spill, the area should be decontaminated, and all cleanup materials must be

disposed of as hazardous waste.

Quantitative Data Summary
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For easy reference, the key quantitative and identifying information for Pretomanid-d4 is

summarized in the table below.

Property Value Reference

Chemical Name (S)-PA 824-d4 [3]

CAS Number 1346617-34-2 [3][4]

Molecular Formula C14H8D4F3N3O5

Molecular Weight 363.28 g/mol

Storage Temperature +4°C

Step-by-Step Disposal Protocol
The following protocol provides a step-by-step guide for the proper disposal of Pretomanid-d4
waste generated in a research laboratory.

1. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Pretomanid-d4, including unused compound,

contaminated gloves, bench paper, and pipette tips, should be collected in a designated,

leak-proof hazardous waste container. This container must be clearly labeled as "Hazardous

Waste" and include the full chemical name "Pretomanid-d4".

Liquid Waste: Solutions containing Pretomanid-d4 should be collected in a separate,

sealed, and leak-proof hazardous waste container. The container must be compatible with

the solvents used and clearly labeled with "Hazardous Waste," the full chemical name

"Pretomanid-d4," and the approximate concentration and solvent composition.

Sharps Waste: Any sharps, such as needles or contaminated glassware, must be placed in a

designated sharps container that is puncture-resistant and leak-proof. The container should

be labeled as "Hazardous Waste - Sharps" and include the name of the chemical

contaminant, "Pretomanid-d4".

2. Waste Labeling and Storage:
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All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: Pretomanid-d4

The date the waste was first added to the container

The physical state of the waste (solid or liquid)

The primary hazards (e.g., "Chemical Irritant")

Waste containers should be stored in a designated satellite accumulation area within the

laboratory. This area should be away from general lab traffic and equipped with secondary

containment to prevent the spread of any potential leaks.

3. Scheduling Waste Pickup:

Once a waste container is full or has been in storage for a period defined by your institution's

policy (typically not exceeding one year), a pickup should be scheduled with your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of Pretomanid-d4 down the drain or in the regular trash. This is to prevent

environmental contamination and ensure compliance with local and national regulations.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with Pretomanid-d4.
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Caption: Decision workflow for the proper segregation and disposal of Pretomanid-d4 waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Pretomanid-d4, protecting both themselves and the environment. For further guidance, always

consult your institution's specific waste management policies and your local EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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